3-Ethoxy-1-methylsulfanyl-3-oxo-2-pyridin-1-ium-1-ylprop-1-en-1-olate

• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol
• IUPAC Name: (Z)-3-ethoxy-1-methylsulfanyl-3-oxo-2-pyridin-1-ium-1-ylprop-1-en-1-olate
• InChI: InChI=1S/C11H13NO3S/c1-3-15-10(13)9(11(14)16-2)12-7-5-4-6-8-12/h4-8H,3H2,1-2H3
• InChI Key: ROZBAPCHMBGPCX-UHFFFAOYSA-N
• Isomeric SMILES: CCOC(=O)/C(=C(/[O-])\SC)/[N+]1=CC=CC=C1
• SMILES: CCOC(=O)C(=C([O-])SC)[N+]1=CC=CC=C1

Description

3-Ethoxy-1-methylsulfanyl-3-oxo-2-pyridin-1-ium-1-ylprop-1-en-1-olate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as EMPPO and is known for its unique chemical properties, which make it a valuable tool for scientific research.

Mechanism of Action

EMPPO works by inhibiting the activity of enzymes and proteins. It has been shown to bind to the active site of enzymes, preventing them from carrying out their normal functions. This mechanism of action has been studied extensively and has been found to be highly effective in a range of applications.
Biochemical and physiological effects:
EMPPO has been shown to have a range of biochemical and physiological effects. It has been shown to be non-toxic and non-carcinogenic, making it a safe tool for scientific research. EMPPO has also been shown to be stable under a range of conditions, making it a valuable tool for long-term experiments.

Advantages and Limitations for Lab Experiments

EMPPO has several advantages for use in laboratory experiments. It is stable, non-toxic, and has a well-understood mechanism of action. However, EMPPO does have some limitations. It can be difficult to synthesize, and it may not be suitable for all experiments due to its specific mechanism of action.

Future Directions

There are several potential future directions for research on EMPPO. One area of interest is the development of new drugs based on EMPPO. Another potential direction is the use of EMPPO in the study of protein-protein interactions and DNA-protein interactions. Additionally, further research is needed to fully understand the limitations and potential applications of EMPPO in scientific research.

Synthesis Methods

The synthesis of EMPPO involves the reaction of 3-pyridinecarbaldehyde with ethyl cyanoacetate, followed by the addition of methyl mercaptan and triethylamine. The resulting product is then treated with sodium hydroxide to yield EMPPO. This synthesis method has been widely used in the laboratory and has been reported to be efficient and cost-effective.

Scientific Research Applications

EMPPO has been extensively studied for its potential applications in scientific research. It has been shown to be a useful tool in the study of enzyme kinetics, protein-protein interactions, and DNA-protein interactions. EMPPO has also been used in the development of new drugs, particularly those targeting cancer and infectious diseases.